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Compound of Interest

Compound Name: DIM-C-pPhCO2Me

Cat. No.: B1670646 Get Quote

Essential Safety and Handling Guide for DIM-C-
pPhCO2Me
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

DIM-C-pPhCO2Me, a nuclear receptor 4A1 (NR4A1) antagonist used in cancer research.

Given that a specific Safety Data Sheet (SDS) is not publicly available for this compound, a

conservative approach based on established laboratory safety protocols for handling potent,

novel research chemicals is mandated.

Hazard Assessment and Risk Mitigation
DIM-C-pPhCO2Me is an active pharmacological agent designed to induce apoptosis in cancer

cells.[1] While its specific toxicity to healthy human cells is not well-documented, it is prudent to

treat it as a potentially hazardous substance. The primary routes of exposure are inhalation,

skin contact, and ingestion.

A thorough risk assessment should be conducted before any handling of DIM-C-pPhCO2Me.

This involves evaluating the quantity of the compound to be used, the procedures to be

performed, and the potential for aerosol generation or spillage.
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A multi-layered approach to PPE is essential to minimize exposure. The following table

summarizes the recommended PPE for handling DIM-C-pPhCO2Me.

Protection Type Recommended Equipment Key Considerations

Eye and Face Protection

ANSI Z87.1 compliant safety

glasses with side shields

(minimum) or chemical splash

goggles. A face shield should

be worn over safety glasses or

goggles when there is a

significant risk of splashes.[2]

[3][4]

Protects against splashes of

the compound in solution and

airborne particles of the solid

form.

Hand Protection

Double-gloving with

compatible chemical-resistant

gloves (e.g., nitrile).

Check manufacturer's glove

compatibility charts for the

specific solvents being used.

Change gloves immediately if

contaminated.

Body Protection

A fully buttoned lab coat.[2] For

procedures with a higher risk

of contamination, a disposable

gown or apron over the lab

coat is recommended.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

recommended when handling

the solid compound outside of

a certified chemical fume hood

to prevent inhalation of fine

particles.

Required for any procedure

that may generate aerosols of

the compound.

Foot Protection Closed-toe shoes.

Standard laboratory practice to

protect against spills and

falling objects.[2]
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Engineering Controls and Safe Handling Practices
Workflow for Handling DIM-C-pPhCO2Me

Preparation Handling Cleanup & Disposal

Don PPE Prepare Fume Hood
Step 1

Weigh SolidStep 2 Prepare Solution
Step 3

Perform Experiment
Step 4

Decontaminate SurfacesStep 5 Dispose Waste
Step 6
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Step 7
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Caption: A step-by-step workflow for the safe handling of DIM-C-pPhCO2Me.

Chemical Fume Hood: All work with solid DIM-C-pPhCO2Me and its solutions should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Ventilation: Ensure adequate ventilation in the laboratory.

Weighing: When weighing the solid compound, use a balance inside the fume hood or a

containment enclosure.

Solution Preparation: DIM-C-pPhCO2Me is soluble in DMSO and Ethanol.[5] Prepare

solutions in the fume hood.

Spill Management: Have a spill kit readily available. In case of a spill, evacuate the area, and

follow your institution's spill cleanup procedures. For a small spill, absorb the material with an

inert absorbent, decontaminate the area, and dispose of the waste in a sealed container.

Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.
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Category Procedure

Storage

Store DIM-C-pPhCO2Me in a tightly sealed,

clearly labeled container. Recommended

storage temperatures are -20°C for long-term

storage and 4°C for short-term storage. Protect

from light and moisture.

Disposal

All waste contaminated with DIM-C-pPhCO2Me

(e.g., gloves, pipette tips, empty vials) should be

collected in a designated, sealed hazardous

waste container. Dispose of the waste through

your institution's hazardous waste management

program. Do not dispose of it down the drain or

in the regular trash.

Emergency Procedures
Emergency Response Protocol

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Remove contaminated clothing.
Wash affected area with soap and water for 15 minutes.

Immediately flush eyes with water for at least 15 minutes.
Hold eyelids open.

Move to fresh air.
If breathing is difficult, provide oxygen.

Do NOT induce vomiting.
Rinse mouth with water.

Seek Medical Attention
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Caption: Immediate actions to take in case of accidental exposure to DIM-C-pPhCO2Me.

In the event of an exposure, follow the procedures outlined above and immediately seek

medical attention. Provide the medical personnel with as much information as possible about

the compound.

By adhering to these safety protocols, researchers can minimize the risks associated with

handling DIM-C-pPhCO2Me and maintain a safe and productive laboratory environment.

Always consult your institution's specific safety guidelines and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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